(S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride

Specification

• CAS No.: 1208893-73-5
• Molecular Formula: C7H11Cl2FN2
• Molecular Weight: 213.08 g/mol
• IUPAC Name: (1S)-1-(5-fluoropyridin-2-yl)ethanamine;dihydrochloride
• Standard InChI: InChI=1S/C7H9FN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1
• Standard InChI Key: HYHHMRDWSZCHPZ-XRIGFGBMSA-N
• Isomeric SMILES: C[C@@H](C1=NC=C(C=C1)F)N.Cl.Cl
• SMILES: CC(C1=NC=C(C=C1)F)N.Cl.Cl
• Canonical SMILES: CC(C1=NC=C(C=C1)F)N.Cl.Cl

Introduction

(S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride is a chemical compound with significant interest in pharmaceutical and chemical research. It is a chiral molecule, meaning it has a specific three-dimensional arrangement of atoms, which is crucial for its biological activity. This compound is used as a building block in the synthesis of more complex molecules, often involved in medicinal chemistry.

Synthesis Overview:

The synthesis of this compound typically involves the reaction of 5-fluoropyridin-2-ylacetaldehyde with a chiral amine source, followed by reduction and resolution steps to obtain the desired (S)-enantiomer. The dihydrochloride salt is formed by treating the free base with hydrochloric acid.

Applications and Research Findings

(S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride is used as an intermediate in the synthesis of various pharmaceutical compounds. It is particularly useful in the preparation of imidazo[1,2-b]pyridazine and imidazo[4,5-b]pyridine derivatives, which have been explored for their potential biological activities.

Biological Activity:

While specific biological activities of (S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride itself are not widely reported, its derivatives have shown promise in medicinal chemistry. For instance, compounds incorporating similar structural motifs have been investigated for their anticancer and anti-inflammatory properties.

Comparison with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
(S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride	1208893-73-5	C7H11Cl2FN2	213.083 g/mol
(R)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride	1909287-34-8	C7H11Cl2FN2	213.08 g/mol

Both the (S) and (R) enantiomers of 1-(5-fluoropyridin-2-yl)ethanamine dihydrochloride share the same molecular formula and weight but differ in their three-dimensional arrangement, which can affect their biological activity and interactions with enzymes or receptors.

Storage and Handling

Given its chemical nature, (S)-1-(5-Fluoropyridin-2-yl)ethanamine dihydrochloride should be stored in a cool, dry place, ideally at temperatures between 2-8°C. It is essential to handle the compound in a well-ventilated area and avoid exposure to moisture, as it may be sensitive to humidity.